1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H7ClF6O2S
• Molecular Weight: 352.68 g/mol
• IUPAC Name: 1-chloro-1-[2-(trifluoromethoxy)-5-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H7ClF6O2S/c1-5(19)9(12)7-4-6(21-11(16,17)18)2-3-8(7)20-10(13,14)15/h2-4,9H,1H3
• InChI Key: IMLJNAXOMZYZIA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC(=C1)SC(F)(F)F)OC(F)(F)F)Cl

Description

1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a propan-2-one backbone substituted with a chlorine atom and a phenyl ring bearing two electron-withdrawing groups: a trifluoromethoxy (-OCF₃) group at the 2-position and a trifluoromethylthio (-SCF₃) group at the 5-position. While direct experimental data for this compound are sparse in the provided evidence, its structural features align with trends observed in fluorinated aromatic ketones, where fluorine substituents often improve thermal stability and alter reactivity patterns .

Biological Activity

1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one, with the molecular formula C11H7ClF6O2S and a molecular weight of 352.68 g/mol, is a synthetic organic compound notable for its complex structure and potential biological activities. This compound contains several functional groups, including a chloro group, a trifluoromethoxy group, and a trifluoromethylthio group, which contribute to its reactivity and interaction with biological systems.

The unique combination of functional groups in this compound enhances its chemical reactivity. The chloro and trifluoromethoxy groups can participate in nucleophilic substitution reactions, allowing it to act as an electrophile in various chemical transformations. This reactivity is crucial for its potential applications in medicinal chemistry and agrochemicals .

Biological Activity

Recent studies have indicated that 1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one exhibits significant biological activity, particularly in the areas of enzyme inhibition, anti-inflammatory effects, and anticancer properties. The trifluoromethoxy and trifluoromethylthio groups enhance its interaction with biological targets, making it a candidate for further investigation in drug development .

Enzyme Inhibition

Research has shown that compounds containing trifluoromethyl groups can improve potency against various biological targets. For instance, the presence of the -CF3 group in related compounds has been linked to enhanced inhibition of the serotonin transporter (5-HT uptake), suggesting that similar mechanisms may be at play for 1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one .

Anticancer Properties

Preliminary studies suggest that this compound may possess anticancer properties. It has been observed to induce apoptosis in cancer cell lines, which is a critical mechanism for the effectiveness of many anticancer agents. The specific pathways through which it exerts these effects require further elucidation but indicate promising potential for therapeutic applications .

Case Studies

Case Study 1: Cytotoxic Effects
In a study evaluating phenolic compounds for cytotoxicity against human lung cancer cell lines (H292), certain derivatives exhibited significant cytotoxic activity with IC50 values below 250 μM. While this study did not directly test 1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one, it highlights the potential for similar compounds to exhibit anti-cancer activities through apoptosis induction .

Case Study 2: Anti-inflammatory Activity
Another area of investigation has focused on the anti-inflammatory effects of related compounds. The presence of trifluorinated groups has been shown to enhance anti-inflammatory responses in various models, suggesting that 1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one may similarly modulate inflammatory pathways .

Summary of Biological Activities

Activity	Description
Enzyme Inhibition	Potential to inhibit key enzymes involved in neurotransmitter uptake and metabolism.
Anticancer	Induces apoptosis in cancer cells; requires further research for specific pathways.
Anti-inflammatory	May modulate inflammatory responses; related compounds show promise in this area.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Functional Group Analysis

The table below compares the target compound with analogs from the evidence, focusing on substituent chemistry and inferred properties:

Compound Name	Key Substituents	Molecular Features	Inferred Properties
1-Chloro-1-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propan-2-one (Target)	-Cl (propanone), -OCF₃ (2-position), -SCF₃ (5-position)	High electronegativity, steric bulk from CF₃ groups	Enhanced lipophilicity, potential metabolic stability, thermal resistance
2,3-Dibromo-1-(2,4-dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one ()	-Br (α,β-positions), -Cl (2,4-positions), -F (5-position), -Ph (β-position)	Multiple halogens, conjugated enone system	High reactivity (bromine), potential for electrophilic addition or substitution
1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one ()	-OH (2-position), -CH₃ (5-position), thiophene (β-position)	Hydrogen-bonding (-OH), π-conjugation (thiophene)	Solubility in polar solvents, possible UV/Vis activity due to conjugation
1-(2-(4-Methoxyphenyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)propan-2-one ()	-OCH₃ (4-position), tetrahydroisoquinoline	Electron-donating (-OCH₃), bicyclic amine	Alkaloid-like behavior, basicity from amine, moderate lipophilicity

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups : The target’s -OCF₃ and -SCF₃ groups contrast with the electron-donating -OCH₃ group in . This difference likely reduces the carbonyl group’s nucleophilicity in the target compound compared to the methoxy-substituted analog, impacting reactions like nucleophilic acyl substitution .
• Halogen Diversity: Unlike the brominated enone in , the target’s single chlorine substituent may result in milder reactivity, favoring selective transformations (e.g., Friedel-Crafts acylation) over halogenation pathways .
• Hydrogen Bonding : The hydroxyl group in ’s compound enables strong intermolecular hydrogen bonding, which is absent in the target due to its fluorinated substituents. This could lead to differences in crystalline packing and solubility .

Spectroscopic and Physical Properties

While explicit data for the target compound are unavailable, trends can be inferred:

• NMR Spectroscopy : The -OCF₃ and -SCF₃ groups would deshield adjacent protons, causing downfield shifts in ¹H NMR (cf. ’s -OCH₃ group, which shifts protons upfield) .
• Melting Point : The target’s bulky, rigid substituents may elevate its melting point compared to less-substituted analogs (e.g., ’s hydroxylated compound), though hydrogen bonding in the latter could counteract this .